Cas no 107133-43-7 (1,4:5,8-Dimethanonaphthalen-2-ol,decahydro-, (1R,2S,4R,4aS,5S,8R,8aS)-rel- (9CI))

• Product Name: 1,4:5,8-Dimethanonaphthalen-2-ol,decahydro-, (1R,2S,4R,4aS,5S,8R,8aS)-rel- (9CI)
• CAS No: 107133-43-7
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 222199
• PubChem ID: 138972
• Update Time: 2025-04-19

1,4:5,8-Dimethanonaphthalen-2-ol,decahydro-, (1R,2S,4R,4aS,5S,8R,8aS)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4:5,8-Dimethanonaphthalen-2-ol,decahydro-, (1R,2S,4R,4aS,5S,8R,8aS)-rel- (9CI)
• Exo-4-hydroxy-exo-endo-tetracyclo[6.2.1.1^3,60^2,7]
• exo-4-Hydroxy-exo-endo-tetracyclo(6.2.1.13,602,7)
• Exo-hydroxy-endo-endo-tetracyclo[6.2.1.13,602,7]dodecane
• Exo-4-hydroxy-exo-endo-tetracyclo[6.2.1.13,602,7]
• DTXSID20910238
• 7273-98-5
• exo-Hydroxy-endo-endo-tetracyclo(6.2.1.13,602,7)dodecane
• decahydro-1,4:5,8-dimethanonaphthalen-2-ol
• exo-4-Hydroxy-exo-exo-tetracyclo(6.2.1.13,602,7)dodecane
• 74007-11-7
• Exo-4-hydroxy-exo-exo-tetracyclo[6.2.1.13,602,7]dodecane
• SCHEMBL2739910
• 107133-43-7

• Inchi： 1S/C12H18O/c13-10-5-8-4-9(10)12-7-2-1-6(3-7)11(8)12/h6-13H,1-5H2
• InChI Key： LXGJTVCALLQHGZ-UHFFFAOYSA-N
• SMILES： OC1CC2CC1C1C3CCC(C3)C12

Computed Properties

• Exact Mass: 178.136
• Monoisotopic Mass: 178.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.165
• Boiling Point: 297.1°C at 760 mmHg
• Flash Point: 124.5°C
• Refractive Index: 1.582